Cas no 2034540-18-4 (N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2034540-18-4
• MF: C₁₆H₁₅F₃N₂O₂S
• MW: 356.362713098526
• CID: 6021649
• PubChem ID: 122246931
• Update Time: 2025-06-08

N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide
• N-((5-cyclopropylpyridin-3-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]-4-(trifluoromethyl)benzene-1-sulfonamide
• F6573-5103
• N-[(5-cyclopropylpyridin-3-yl)methyl]-4-(trifluoromethyl)benzenesulfonamide
• 2034540-18-4
• AKOS032469667

• Inchi： 1S/C16H15F3N2O2S/c17-16(18,19)14-3-5-15(6-4-14)24(22,23)21-9-11-7-13(10-20-8-11)12-1-2-12/h3-8,10,12,21H,1-2,9H2
• InChI Key： HWKUBBHKBDCJSK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NCC1=CN=CC(=C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 356.08063339g/mol
• Monoisotopic Mass: 356.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide

Introduction to N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2034540-18-4)

N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2034540-18-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The presence of both cyclopropyl and trifluoromethyl substituents in its molecular framework imparts unique chemical properties that make it a subject of intense interest among researchers.

The cyclopropyl group, a three-membered cyclic alkane, is known for its stability and ability to enhance binding affinity in biological systems. This feature is particularly valuable in the design of small-molecule inhibitors targeting various therapeutic pathways. On the other hand, the trifluoromethyl group, characterized by its electron-withdrawing nature, significantly influences the electronic properties of the molecule. This substitution pattern is frequently employed in medicinal chemistry to improve metabolic stability, lipophilicity, and overall pharmacokinetic profiles of drug candidates.

The sulfonamide moiety in the compound's name, specifically at the benzene ring, serves as a critical pharmacophore. Sulfonamides are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the molecular structure of N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide suggests potential therapeutic applications across multiple disease indications.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced efficacy and reduced side effects. The unique combination of substituents in N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide positions it as a valuable asset in this ongoing effort. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with tailored pharmacological properties.

The structural features of this compound also make it an attractive scaffold for computational chemistry studies. Advanced computational methods, such as molecular docking and quantum mechanics simulations, are being employed to predict the binding interactions between N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide and various biological targets. These studies aim to elucidate the mechanisms of action and identify potential lead compounds for further optimization.

The synthesis of N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of both the cyclopropyl and trifluoromethyl groups necessitates specialized synthetic strategies to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacological profile of N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide is still under investigation, but preliminary studies suggest promising activity against several disease models. Its ability to interact with biological targets through multiple binding sites makes it a versatile candidate for drug development. Further preclinical studies are needed to evaluate its safety profile and therapeutic potential.

In conclusion, N-(5-cyclopropylpyridin-3-yl)methyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 2034540-18-4) strong> strong> strong> p>< p > represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications . As research continues to uncover new insights into its pharmacological properties , this compound holds great promise for contributing to the development of novel treatments for various diseases . The integration of cutting-edge synthetic techniques , computational studies , and preclinical evaluations will further enhance our understanding of its potential as a drug candidate . p >